Cas no 174467-31-3 ((SP,S′P)-1,1′-Bis[(R)-α-(dimethylamino)benzyl]-2,2′-bis(diphenylphosphino)ferrocene)

(SP,S′P)-1,1′-Bis[(R)-α-(dimethylamino)benzyl]-2,2′-bis(diphenylphosphino)ferrocene is a chiral ferrocenyl diphosphine ligand with a well-defined stereochemistry, widely used in asymmetric catalysis. Its key advantages include high enantioselectivity in transition-metal-catalyzed reactions, particularly hydrogenations and C–C bond-forming processes. The rigid ferrocene backbone, combined with electronically tunable phosphine and dimethylamino groups, enhances ligand stability and coordination versatility. The (R)-configured dimethylamino substituents further contribute to steric and electronic control over substrate binding, improving reaction outcomes. This ligand is particularly valuable in pharmaceutical and fine chemical synthesis, where precise stereocontrol is critical. Its air-stable nature and ease of handling make it a practical choice for industrial and academic applications.
(SP,S′P)-1,1′-Bis[(R)-α-(dimethylamino)benzyl]-2,2′-bis(diphenylphosphino)ferrocene structure
174467-31-3 structure
Product Name:(SP,S′P)-1,1′-Bis[(R)-α-(dimethylamino)benzyl]-2,2′-bis(diphenylphosphino)ferrocene
CAS No:174467-31-3
MF:C52H50FeN2P2
MW:820.76
CID:4614326
PubChem ID:24886559
Update Time:2025-06-07

(SP,S′P)-1,1′-Bis[(R)-α-(dimethylamino)benzyl]-2,2′-bis(diphenylphosphino)ferrocene Chemical and Physical Properties

Names and Identifiers

    • Mandyphos SL-M001-1
    • CID 117064326
    • (SP,S'P)-1,1'-Bis[(R)-alpha-(dimethylamino)benzyl]-2,2'-bis(diphenylphosphino)ferrocene
    • (2R,2'R)-1,1'-BIS[(R)-(DIMETHYLAMINO)PHENYLMETHYL]-2,2'-BIS(DIPHENYLPHOSPHINO)FERROCENE
    • (SP,S'P)-1,1'-Bis[(R)-aL
    • (S,S)-(-)-2,2'-Bis[(R)-(N,N-dimethylamino)(phe
    • (R,R)-2,2'-Bis[(R)-(N,N-dimethylamino)(phenyl)methyl]-1,1'-bis(diphenylphosphino)ferrocene
    • ]-2,2'-bis(diphenyL
    • (S,S)-(-)-2,2'-BIS[(R)-(N,N-DIMETHYLAMINO)(PHENYL)METHYL]-1,1'-BIS(DIPHENYLPHOSPHINO)FERROCENE
    • (S,S)Fc-1,1’- Bis(diphenylphosphino)-2,2'- bis[(R,R)C-(N,Ndimethylamino)phenylmethyl]fer rocene
    • 174467-31-3
    • (1S)-1-(2-diphenylphosphanylcyclopentyl)-N,N-dimethyl-1-phenylmethanamine;iron
    • SY068498
    • (S,S)-2,2 inverted exclamation mark -Bis[(R)-(N,N-dimethylamino)(phenyl)methyl]-1,1 inverted exclamation mark -bis(diphenylphosphino)ferrocene
    • (SP,S′P)-1,1′-Bis[(R)-α-(dimethylamino)benzyl]-2,2′-bis(diphenylphosphino)ferrocene
    • MDL: MFCD04117705
    • Inchi: 1S/2C26H30NP.Fe/c2*1-27(2)26(21-13-6-3-7-14-21)24-19-12-20-25(24)28(22-15-8-4-9-16-22)23-17-10-5-11-18-23;/h2*3-11,13-18,24-26H,12,19-20H2,1-2H3;/t2*24?,25?,26-;/m11./s1
    • InChI Key: XFBHAASESPONRW-VORKZEMZSA-N
    • SMILES: [Fe].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCC1[C@@H](C1C=CC=CC=1)N(C)C.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCC1[C@@H](C1C=CC=CC=1)N(C)C

Computed Properties

  • Exact Mass: 830.358109 g/mol
  • Monoisotopic Mass: 830.358109 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 12
  • Complexity: 427
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5
  • Molecular Weight: 830.8

(SP,S′P)-1,1′-Bis[(R)-α-(dimethylamino)benzyl]-2,2′-bis(diphenylphosphino)ferrocene Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

(SP,S′P)-1,1′-Bis[(R)-α-(dimethylamino)benzyl]-2,2′-bis(diphenylphosphino)ferrocene Pricemore >>

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